Cas no 1782680-10-7 (4-(adamantan-1-yl)-3-methylbutan-1-amine)

• Product Name: 4-(adamantan-1-yl)-3-methylbutan-1-amine
• CAS No: 1782680-10-7
• MF: C₁₅H₂₇N
• MW: 221.381584405899
• CID: 5843475
• PubChem ID: 84085408
• Update Time: 2025-05-20

4-(adamantan-1-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(adamantan-1-yl)-3-methylbutan-1-amine
• 1782680-10-7
• EN300-1800697

• Inchi： 1S/C15H27N/c1-11(2-3-16)7-15-8-12-4-13(9-15)6-14(5-12)10-15/h11-14H,2-10,16H2,1H3
• InChI Key： CZVJUCOVBYKPEJ-UHFFFAOYSA-N
• SMILES： NCCC(C)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 221.214349865g/mol
• Monoisotopic Mass: 221.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Additional information on 4-(adamantan-1-yl)-3-methylbutan-1-amine

Professional Introduction to 4-(adamantan-1-yl)-3-methylbutan-1-amine (CAS No. 1782680-10-7)

4-(adamantan-1-yl)-3-methylbutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1782680-10-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines an adamantan-1-yl group with a tertiary amine functionality, making it a promising candidate for various biochemical applications.

The structural motif of 4-(adamantan-1-yl)-3-methylbutan-1-amine is highly intriguing due to the presence of the Adamantane core. Adamantane, a tricyclic hydrocarbon with a structure resembling that of diamond, is renowned for its exceptional stability and rigidity. This stability is attributed to the sp³ hybridization of its carbon atoms, which imparts remarkable resistance to chemical and thermal degradation. The incorporation of the Adamantane moiety into the molecular structure of this compound enhances its solubility in organic solvents and improves its metabolic stability, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of adamantane derivatives. The adamantan-1-yl group in 4-(adamantan-1-yl)-3-methylbutan-1-amine serves as an excellent pharmacophore, facilitating interactions with biological targets while maintaining structural integrity. This has led to its exploration in the development of treatments for a variety of diseases, including neurological disorders and infections caused by multidrug-resistant pathogens.

The amine functional group at the 3-position of the butan chain in 4-(adamantan-1-yl)-3-methylbutan-1-amine introduces further versatility to the compound. Amines are well-known for their ability to form hydrogen bonds and participate in various chemical reactions, making them crucial for drug design. The tertiary amine structure provides a stable nitrogen center that can be further functionalized to create more complex molecules with tailored biological activities.

One of the most compelling aspects of 4-(adamantan-1-yl)-3-methylbutan-1-amine is its potential application in the development of protease inhibitors. Proteases are enzymes that play a critical role in numerous physiological processes, and their dysregulation is associated with several diseases, including cancer and HIV/AIDS. The rigid Adamantane core can mimic the transition state of substrate binding, thereby enhancing inhibitory activity. Recent studies have demonstrated that compounds incorporating Adamantane moieties exhibit potent inhibitory effects on various proteases, making them valuable candidates for therapeutic intervention.

The synthesis of 4-(adamantan-1-yl)-3-methylbutan-1-amine involves multi-step organic transformations that highlight the compound's synthetic accessibility. The process typically begins with the formation of an Adamantane derivative followed by selective functionalization at the desired positions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacokinetic properties of 4-(adamantan-1-yl)-3-methylbutan-1-amine have been extensively studied to optimize its bioavailability and therapeutic efficacy. The Adamantane core contributes to improved blood-brain barrier penetration, which is crucial for treating neurological disorders. Additionally, the compound's favorable solubility profile allows for diverse formulation options, enhancing its clinical applicability.

In conclusion, 4-(adamantan-1-yl)-3-methylbutan-1-amine (CAS No. 1782680-10) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.